Cas no 173314-98-2 (6-ethynylpyridin-2-amine)
6-ethynylpyridin-2-amine structure
6-ethynylpyridin-2-amine Properties
Names and Identifiers
-
- 6-ethynyl-2-Pyridinamine
- 2-amino-6-ethynylpyridine
- 2-Pyridinamine,6-ethynyl-
- 6-ethynylpyridin-2-amine
- 2-Pyridinamine,6-ethynyl-(9CI)
- 6-ethynylpyridine-2-amine
- DTXSID90663789
- SCHEMBL769270
- EN300-1726558
- 173314-98-2
- SY032733
- ZNJXVCPFQSXVQF-UHFFFAOYSA-N
- C73323
- AKOS006339978
- CS-0309307
- MFCD17214307
- 6-ethynyl-2-pyridinamine
- DB-292891
- 6-Ethynyl-2-pyridinaMine
- +Expand
-
- MFCD17214307
- ZNJXVCPFQSXVQF-UHFFFAOYSA-N
- InChI=1S/C7H6N2/c1-2-6-4-3-5-7(8)9-6/h1,3-5H,(H2,8,9)
- C#CC1=NC(=CC=C1)N
Computed Properties
- 118.053
- 1
- 2
- 0
- 118.053
- 9
- 133
- 0
- 0
- 0
- 0
- 0
- 1
- 0.8
- 38.9A^2
Experimental Properties
- 265.6±25.0 °C at 760 mmHg
- 0.0±0.5 mmHg at 25°C
- 138.5±10.4 °C
- 1.1±0.1 g/cm3
6-ethynylpyridin-2-amine Price
6-ethynylpyridin-2-amine Related Literature
-
Disha Mungalpara,Harald Kelm,Arto Valkonen,Kari Rissanen,Sandro Keller,Stefan Kubik Org. Biomol. Chem. 2017 15 102
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:173314-98-2)6-ethynylpyridin-2-amine
99%/99%
1g/5g
348.0/1219.0